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Compound of Interest

Compound Name: 2-Fluoro-2,2-dinitroethanol

CAS No.: 17003-75-7

Cat. No.: B101770

Get Quote

2-Fluoro-2,2-dinitroethanol (FDNE) is a fluorinated nitroalcohol that has garnered significant

interest within the scientific community, particularly in the field of energetic materials.[1] It

serves as a crucial precursor and a fundamental building block for the synthesis of advanced

energetic compounds, including high-performance plasticizers and binders.[2] The strategic

placement of a fluorine atom alongside two nitro groups on the same carbon atom imparts a

unique combination of high energy content and density, making its derivatives valuable for

improving the performance of rocket propellants and explosives.[1][2]

Initial research has focused on establishing efficient synthetic pathways, characterizing its

fundamental physicochemical properties, and exploring its utility as a versatile synthon for more

complex energetic molecules.[1] Compared to traditional energetic precursors like

dinitropropanol, FDNE offers the potential for greater energy content without compromising

thermal stability, a critical factor in the safety and reliability of energetic formulations.[2] This

guide provides a consolidated overview of these initial studies, detailing the synthesis,

properties, and foundational applications of this high-energy intermediate.
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The synthesis of 2-Fluoro-2,2-dinitroethanol is a multi-step process that relies on well-

established organic reactions. The primary challenge lies in the controlled introduction of the

fluorine atom onto a highly nitrated backbone. Modern methods have been developed to

overcome the limitations of earlier approaches, focusing on safety, yield, and the availability of

starting materials.

A Modern Synthetic Pathway from Barbituric Acid
A notable and efficient method for preparing FDNE begins with barbituric acid, a readily

available raw material. This pathway is characterized by high yields and stable, manageable

steps.[3]

Experimental Protocol:

Step 1: Nitration and Hydrolysis of Barbituric Acid

Reaction Setup: In a suitable reaction vessel, barbituric acid is used as the starting material.

Nitration: A nitrating mixture of concentrated sulfuric acid and fuming nitric acid is carefully

added. This reaction performs a nitration followed by in-situ hydrolysis to yield gem-

dinitroacetylurea.[3]

Rationale: The strong acidic and nitrating environment facilitates the formation of the gem-

dinitromethane moiety, which is a key structural feature.

Step 2: Alkaline Hydrolysis to Dinitromethane Potassium Salt

Reaction: The gem-dinitroacetylurea intermediate is subjected to hydrolysis in an alkaline

aqueous solution, typically using potassium hydroxide (KOH).[1][3]

Product Formation: This step cleaves the molecule to form dinitromethane potassium salt

with reported yields as high as 87%.[1][3]

Causality: The alkaline conditions promote the nucleophilic attack of hydroxide ions, leading

to the cleavage of the urea structure and the formation of the stable potassium salt of

dinitromethane.

Step 3: Hydroxymethylation
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Reaction: The dinitromethane potassium salt is reacted with a formaldehyde solution (e.g.,

37%) under alkaline conditions.[1][3]

Product Formation: This addition reaction forms 2,2-dinitroethanol potassium salt.[3]

Mechanism: This is a base-catalyzed aldol-type addition where the carbanion of

dinitromethane acts as a nucleophile, attacking the electrophilic carbon of formaldehyde.

Step 4: Selective Fluorination

Reaction: The final and most critical step is the fluorination of the 2,2-dinitroethanol

potassium salt.

Reagent: A selective electrophilic fluorinating reagent, such as 1-chloromethyl-4-fluoro-1,4-

diazoniabicyclo[2.2.2]octane bis(tetrafluoroboric acid), commonly known as Selectfluor, is

used.[1][3]

Conditions & Yield: The reaction is typically carried out at room temperature and can achieve

yields of up to 86% for the final product, 2-fluoro-2,2-dinitroethanol.[3]

Expert Insight: The choice of an electrophilic fluorinating agent like Selectfluor is crucial. It

provides a source of "F+" that can effectively fluorinate the electron-rich carbanion of the

dinitroethanol salt under relatively mild conditions, avoiding the hazards associated with

using elemental fluorine.[2]

Diagram of Synthesis Pathway The following diagram illustrates the synthetic route from

barbituric acid to 2-Fluoro-2,2-dinitroethanol.
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Caption: Multi-step synthesis of 2-Fluoro-2,2-dinitroethanol.

Physicochemical Properties
The physical and chemical properties of FDNE are fundamental to its handling, storage, and

application in further syntheses. The data below has been compiled from initial studies and

predictive models.
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Property Value Source(s)

CAS Number 17003-75-7 [1][4]

Molecular Formula C₂H₃FN₂O₅ [5]

Molecular Weight 154.05 g/mol [1][5]

Boiling Point 62-64 °C (at 2 Torr)[6] [4][6]

217 °C (at 760 mmHg)[4]

Density (estimate) 1.6894 g/cm³ [4][6]

Flash Point 85 °C [4]

pKa (Predicted) 11.14 ± 0.10 [4][6]

Vapor Pressure 0.0292 mmHg at 25°C [4]

Refractive Index 1.467 [4]

Chemical Reactivity and Applications
The true value of 2-Fluoro-2,2-dinitroethanol lies in its utility as a versatile intermediate for

introducing the energetic fluorodinitromethyl group [-C(F)(NO₂)₂] into larger molecules.[1]

Key Reactions and Derivatives
Energetic Plasticizers: FDNE is a key precursor for energetic plasticizers like bis(2-fluoro-

2,2-dinitroethyl)formal (FEFO), a compound noted for its high energy content and density,

making it useful in propellant binders.[7][8] The synthesis can also be reversed; FEFO can

be hydrolyzed with sulfuric acid and water to yield FDNE.[9]

Borate Complexes: It reacts with boron oxide to form trinitroethyl borates. These compounds

are being investigated for use in green-light-emitting pyrotechnic compositions, offering more

environmentally friendly alternatives to traditional formulations.[1]

Ether Formation: The hydroxyl group of FDNE can be functionalized. For example, it can be

converted to its corresponding methyl ether through reactions with diazomethane,

demonstrating its utility in constructing fluorinated ethers.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b101770
https://www.lookchem.com/casno17003-75-7.html
https://www.echemi.com/products/pd2109157723-2-fluoro-2-2-dinitroethanol.html
https://www.benchchem.com/product/b101770
https://www.echemi.com/products/pd2109157723-2-fluoro-2-2-dinitroethanol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9891766_EN.htm
https://www.lookchem.com/casno17003-75-7.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9891766_EN.htm
https://www.lookchem.com/casno17003-75-7.html
https://www.lookchem.com/casno17003-75-7.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9891766_EN.htm
https://www.lookchem.com/casno17003-75-7.html
https://www.lookchem.com/casno17003-75-7.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9891766_EN.htm
https://www.lookchem.com/casno17003-75-7.html
https://www.lookchem.com/casno17003-75-7.html
https://www.benchchem.com/product/b101770/docs?utm_src=pdf-body#introduction-a-key-synthon-in-energetic-materials
https://www.benchchem.com/product/b101770
https://patents.google.com/patent/US3705197A/en
https://apps.dtic.mil/sti/tr/pdf/ADA377866.pdf
https://apps.dtic.mil/sti/html/tr/AD0347828/index.html
https://www.benchchem.com/product/b101770
https://www.benchchem.com/product/b101770
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleophilic Substitution Precursors: The alcohol can be converted to derivatives with

excellent leaving groups, such as 2-fluoro-2,2-dinitroethyl tosylate. This tosylate can then

react with various nucleophiles to produce other energetic materials like 2-fluoro-2,2-

dinitroethyl azide.[1]

Michael Reactions: FDNE has been shown to participate in Michael addition reactions with

various olefinic and acetylenic acceptors, further expanding its synthetic utility.[10]

Diagram of FDNE Application as a Synthon This diagram shows the central role of FDNE in

synthesizing various energetic derivatives.
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Caption: FDNE as a central precursor for diverse energetic compounds.

Safety, Handling, and Decomposition
Given its structure—containing both fluoro and nitro groups—2-Fluoro-2,2-dinitroethanol
must be handled with care. While a specific, comprehensive safety data sheet is not widely

available, safe handling procedures can be inferred from related fluoro-alcohols and energetic

compounds.

Recommended Safety Precautions:
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Personal Protective Equipment (PPE): Wear suitable protective clothing, including chemical-

impermeable gloves (e.g., neoprene), safety goggles with side-shields, and a lab coat.[11]

[12]

Ventilation: All handling should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of vapors.[11][13]

Ignition Sources: Keep the compound away from heat, sparks, open flames, and other

ignition sources. Use non-sparking tools and take precautionary measures against static

discharge.[12][13]

Storage: Store containers tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents.[11][14]

Spill Management: In case of a spill, evacuate personnel, remove all ignition sources, and

clean up with an inert absorbent material. Prevent the chemical from entering drains.[11][13]

Thermal Decomposition:

While specific studies on the thermal decomposition of FDNE are limited, the decomposition of

analogous fluorinated and nitrated compounds suggests that upon heating, it would likely

produce a mixture of toxic and corrosive gases.[1] Potential decomposition products could

include nitrogen oxides (NOx), hydrogen fluoride (HF), and carbonyl fluoride (COF₂).[1] This

underscores the importance of proper handling and storage to ensure thermal stability.

Conclusion
Initial studies have successfully established 2-Fluoro-2,2-dinitroethanol as a valuable and

accessible precursor in the field of energetic materials. Efficient and high-yield synthetic routes

have been developed, and its fundamental physicochemical properties have been

characterized. Its primary importance lies in its role as a synthon, enabling the introduction of

the dense and energetic fluorodinitromethyl group into a variety of molecular structures. This

has led to the development of advanced energetic plasticizers and provides pathways to novel

pyrotechnics. Future research will likely focus on further optimizing its synthesis, exploring its

reaction chemistry more deeply, and evaluating the performance characteristics of new

materials derived from this potent building block.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.xixisys.com/substances/17003-75-7
https://datasheets.scbt.com/sc-256152.pdf
https://www.xixisys.com/substances/17003-75-7
https://www.fishersci.com/store/msds?partNumber=AAB22201&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-256152.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22201&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.xixisys.com/substances/17003-75-7
https://www.fishersci.com/store/msds?partNumber=AC170830050&productDescription=2-FLUOROETHANOL%2C+95%25+++++5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.xixisys.com/substances/17003-75-7
https://www.fishersci.com/store/msds?partNumber=AAB22201&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b101770
https://www.benchchem.com/product/b101770
https://www.benchchem.com/product/b101770/docs?utm_src=pdf-body#introduction-a-key-synthon-in-energetic-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Novel Approaches to the Synthesis of Fluorodinitromethane and Fluorodinitroethanol. (2016-

07-05). [Link]

Preparation method of 2-fluoro-2, 2-dinitroethanol. WIPO Patentscope. Publication Number

CN109896959. [Link]

Cas 17003-75-7, 2-fluoro-2,2-dinitroethanol. LookChem. [Link]

1-Fluoro-2,4-dinitrobenzene. Wikipedia. [Link]

GHS 11 (Rev.11) SDS for CAS: 17003-75-7. [Link]

The method for preparing the fluoro- 2,4- dinitrobenzene of 1,5- bis-.

Hydrolysis of Bis(2-Fluoro-2,2-Dinitroethyl) formal. Laboratory Method of Preparation of 2-
Fluoro-2,2-Dinitroethanol. DTIC. [Link]

Bis(2-fluoro-2,2-dinitroethyl) formal preparation.

Fluoro-2,2-dinitroethoxy-, 2-fluoro-2,2-dinitromethyl-, fluorine-, and trifluoromethyl-substituted

melt-castable energetic materials. ResearchGate. [Link]

2-Fluoroethanol | C2H5FO | CID 9737. PubChem - NIH. [Link]

2 2 Difluoroethanol Manufacturer and Supplier. LECRON SHARE. [Link]

Simple and Green Synthesis of a Novel Fluoro-Nitrato Energetic Plasticizer. PMC - NIH.

[Link]

Energetic Polymers and Plasticisers for Explosive Formulations - A Review of Recent

Advances. DTIC. [Link]

Michael reactions of 2-fluoro-2,2-dinitroethanol and 2,2-dinitropropanol with olefinic and

acetylenic acceptors. The Journal of Organic Chemistry - ACS Publications. [Link]

Synthesis and Properties of Energetic Plasticizer 2，2-Dinitropropyl Trifluoropropanoate.

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.researchgate.net/publication/305370389_Novel_Approaches_to_the_Synthesis_of_Fluorodinitromethane_and_Fluorodinitroethanol
https://patentscope.wipo.int/search/en/detail.jsf?docId=CN251343727
https://www.benchchem.com/product/b101770/docs?utm_src=pdf-body#introduction-a-key-synthon-in-energetic-materials
https://www.lookchem.com/2-fluoro-2-2-dinitroethanol/
https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
https://www.chemsrc.com/en/cas/17003-75-7_1035987.html
https://www.benchchem.com/product/b101770/docs?utm_src=pdf-body#introduction-a-key-synthon-in-energetic-materials
https://www.benchchem.com/product/b101770/docs?utm_src=pdf-body#introduction-a-key-synthon-in-energetic-materials
https://apps.dtic.mil/sti/citations/AD0347828
https://www.researchgate.net/publication/364273007_Fluoro-22-dinitroethoxy-_2-fluoro-22-dinitromethyl-_fluorine-_and_trifluoromethyl-substituted_melt-castable_energetic_materials
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoroethanol
https://www.leeron.com/22-difluoroethanol/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9014605/
https://apps.dtic.mil/sti/citations/ADA371609
https://www.benchchem.com/product/b101770/docs?utm_src=pdf-body#introduction-a-key-synthon-in-energetic-materials
https://pubs.acs.org/doi/10.1021/jo00332a033
https://caod.oriprobe.com/articles/60751174/Synthesis_and_Properties_of_Energetic_Plasticizer.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energetic plasticizer, and explosive and propellant composition containing same.

Enzymatic synthesis of fluorinated compounds. PMC - PubMed Central - NIH. [Link]

Thermal decomposition of 2-fluoroethanol: single pulse shock tube and ab initio studies.

[Link]

Dinitrofluorobenzene | C6H3FN2O4 | CID 6264. PubChem. [Link]

Difluoroethanol (DFE, 2,2-Difluoroethanol, Difluoroethyl alcohol, Fluorinol 85) CAS:359-13-7.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

3. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

4. Cas 17003-75-7,2-fluoro-2,2-dinitroethanol | lookchem [lookchem.com]

5. echemi.com [echemi.com]

6. 2-fluoro-2,2-dinitroethanol CAS#: 17003-75-7 [m.chemicalbook.com]

7. US3705197A - Bis(2-fluoro-2,2-dinitroethyl) formal preparation - Google Patents
[patents.google.com]

8. apps.dtic.mil [apps.dtic.mil]

9. apps.dtic.mil [apps.dtic.mil]

10. pubs.acs.org [pubs.acs.org]

11. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 17003-75-7 Name: 2-fluoro-2,2-
dinitroethanol [xixisys.com]

12. datasheets.scbt.com [datasheets.scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8502127/
https://pubs.acs.org/doi/abs/10.1021/jp001851e
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitrofluorobenzene
https://www.sinofluoro.com/products/fluoro-chemicals/2-2-difluoroethanol.html
https://www.benchchem.com/product/b101770?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b101770
https://www.researchgate.net/publication/235039582_Novel_Approaches_to_the_Synthesis_of_Fluorodinitromethane_and_Fluorodinitroethanol
https://patentscope.wipo.int/search/en/detail.jsf?docId=CN246676388&_cid=P10-KKXT3Q-43606-1
https://www.lookchem.com/casno17003-75-7.html
https://www.echemi.com/products/pd2109157723-2-fluoro-2-2-dinitroethanol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9891766_EN.htm
https://patents.google.com/patent/US3705197A/en
https://patents.google.com/patent/US3705197A/en
https://apps.dtic.mil/sti/tr/pdf/ADA377866.pdf
https://apps.dtic.mil/sti/html/tr/AD0347828/index.html
https://pubs.acs.org/doi/10.1021/jo01264a039
https://www.xixisys.com/substances/17003-75-7
https://www.xixisys.com/substances/17003-75-7
https://datasheets.scbt.com/sc-256152.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. fishersci.com [fishersci.com]

14. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Introduction: A Key Synthon in Energetic Materials].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101770/docs#introduction-a-key-synthon-in-
energetic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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